Cas no 2137844-36-9 (N-Methoxy-1,3-benzodioxole-5-acetamide)

• Product Name: N-Methoxy-1,3-benzodioxole-5-acetamide
• CAS No: 2137844-36-9
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 5962908
• PubChem ID: 165452990
• Update Time: 2025-05-21

N-Methoxy-1,3-benzodioxole-5-acetamide Chemical and Physical Properties

Names and Identifiers

• N-Methoxy-1,3-benzodioxole-5-acetamide
• 2137844-36-9
• EN300-732986
• 2-(1,3-dioxaindan-5-yl)-N-methoxyacetamide

• Inchi： 1S/C10H11NO4/c1-13-11-10(12)5-7-2-3-8-9(4-7)15-6-14-8/h2-4H,5-6H2,1H3,(H,11,12)
• InChI Key： RYENDULOZSPSJO-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(CC(NOC)=O)=CC1=2

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56.8Ų

Additional information on N-Methoxy-1,3-benzodioxole-5-acetamide

Recent Advances in the Study of N-Methoxy-1,3-benzodioxole-5-acetamide (CAS: 2137844-36-9)

N-Methoxy-1,3-benzodioxole-5-acetamide (CAS: 2137844-36-9) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

One of the most notable advancements in the study of N-Methoxy-1,3-benzodioxole-5-acetamide is its application in the development of novel enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a precursor for the synthesis of selective monoamine oxidase (MAO) inhibitors, which are critical in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's. The study highlighted the compound's unique structural features, which enable it to interact with the active sites of MAO enzymes with high specificity.

In addition to its role in neurodegenerative disease research, N-Methoxy-1,3-benzodioxole-5-acetamide has also been investigated for its anti-inflammatory properties. A recent preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of N-Methoxy-1,3-benzodioxole-5-acetamide has also seen significant improvements in recent years. A 2022 paper in Organic Process Research & Development detailed a scalable and cost-effective synthetic route for this compound, utilizing green chemistry principles to minimize environmental impact. This advancement is particularly important for industrial-scale production, as it addresses previous challenges related to yield and purity.

Despite these promising developments, challenges remain in the clinical translation of N-Methoxy-1,3-benzodioxole-5-acetamide-based therapeutics. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability, necessitating further structural optimization to enhance its drug-like properties. Ongoing research is focused on modifying the compound's scaffold to improve its metabolic stability and tissue penetration, as highlighted in a recent review in Expert Opinion on Drug Discovery.

In conclusion, N-Methoxy-1,3-benzodioxole-5-acetamide (CAS: 2137844-36-9) represents a versatile and promising compound in the field of medicinal chemistry. Its applications in neurodegenerative disease and inflammation research, coupled with advancements in synthetic methodologies, underscore its potential as a valuable tool for drug discovery. Future studies should prioritize addressing its pharmacokinetic limitations and exploring its efficacy in vivo to pave the way for clinical development.